ethyl 3-(propan-2-yl)piperidine-3-carboxylate hydrochloride
Description
Ethyl 3-(propan-2-yl)piperidine-3-carboxylate hydrochloride is a chemical compound that belongs to the class of piperidine derivatives. It is a type of chiral catalyst and ligand . Piperidine derivatives are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry .
Synthesis Analysis
The synthesis of piperidine derivatives, including ethyl 3-(propan-2-yl)piperidine-3-carboxylate, has been a subject of interest in recent scientific literature . The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry . In the case of substance 3, piperidine derivatives (namely, (S or R)-ethyl piperidine-3-carboxylate) were used as the starting components for chiral optimization .Molecular Structure Analysis
The molecular formula of this compound is C11H22ClNO2. The molecular weight is 235.8. The SMILES string for a similar compound, (S)-Ethyl piperidine-3-carboxylate, is CCOC(=O)[C@H]1CCCNC1 .Chemical Reactions Analysis
Piperidine derivatives are involved in intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones . The piperidine ring was essential for chiral optimization .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound include a molecular weight of 235.8. For a similar compound, (S)-Ethyl piperidine-3-carboxylate, the refractive index is n20/D 1.471, and the density is 1.043 g/mL at 25 °C .Future Directions
Piperidine derivatives, including ethyl 3-(propan-2-yl)piperidine-3-carboxylate hydrochloride, continue to be a significant area of research in the pharmaceutical industry . Future directions may include the development of more efficient synthesis methods, exploration of new reactions, and discovery of new pharmaceutical applications .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for ethyl 3-(propan-2-yl)piperidine-3-carboxylate hydrochloride involves the reaction of propan-2-ylamine with ethyl 3-piperidonecarboxylate followed by hydrochloric acid treatment.", "Starting Materials": [ "Propan-2-ylamine", "Ethyl 3-piperidonecarboxylate", "Hydrochloric acid" ], "Reaction": [ "Add propan-2-ylamine to a solution of ethyl 3-piperidonecarboxylate in anhydrous ethanol", "Heat the reaction mixture at reflux for several hours", "Cool the reaction mixture and add hydrochloric acid to form the hydrochloride salt", "Isolate the product by filtration and wash with cold ethanol", "Dry the product under vacuum to obtain ethyl 3-(propan-2-yl)piperidine-3-carboxylate hydrochloride" ] } | |
CAS RN |
2244461-97-8 |
Molecular Formula |
C11H22ClNO2 |
Molecular Weight |
235.8 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
